Cas no 114412-66-7 (1H-1,2,4-Triazole-3-carboxamide,1-[(2R,5S)-tetrahydro-5-(hydroxymethyl)-2-furanyl]-)
114412-66-7 structure
Product Name:1H-1,2,4-Triazole-3-carboxamide,1-[(2R,5S)-tetrahydro-5-(hydroxymethyl)-2-furanyl]-
CAS No:114412-66-7
MF:C8H12N4O3
MW:212.205881118774
CID:194212
PubChem ID:451949
Update Time:2025-04-19
1H-1,2,4-Triazole-3-carboxamide,1-[(2R,5S)-tetrahydro-5-(hydroxymethyl)-2-furanyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-3-carboxamide,1-[(2R,5S)-tetrahydro-5-(hydroxymethyl)-2-furanyl]-
- 1-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazole-3-carboxamide
- DTXSID80150719
- 114412-66-7
- dd-ribavarin
- 1,2,4-Triazole-3-carboxamide-2-(2',3'-Dideoxyribofuranosyl)
- SCHEMBL11996917
- 1H-1,2,4-Triazole-3-carboxamide, 1-[tetrahydro-5-(hydroxymethyl)-2-furanyl]-, (2R-cis)-
- 1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1,2,4-triazole-3-carboxamide
- 1H-1,2,4-Triazole-3-carboxamide, 1-(tetrahydro-5-(hydroxymethyl)-2-furanyl)-, (2R-cis)-
-
- Inchi: 1S/C8H12N4O3/c9-7(14)8-10-4-12(11-8)6-2-1-5(3-13)15-6/h4-6,13H,1-3H2,(H2,9,14)/t5-,6+/m0/s1
- InChI Key: CEQVBLRXFOWHHO-NTSWFWBYSA-N
- SMILES: O1[C@H](CO)CC[C@@H]1N1C=NC(C(N)=O)=N1
Computed Properties
- Exact Mass: 212.091
- Monoisotopic Mass: 212.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 103Ų
Experimental Properties
- Density: 1.73
- Boiling Point: 494.4°C at 760 mmHg
- Flash Point: 252.8°C
- Refractive Index: 1.74
1H-1,2,4-Triazole-3-carboxamide,1-[(2R,5S)-tetrahydro-5-(hydroxymethyl)-2-furanyl]- Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
114412-66-7 (1H-1,2,4-Triazole-3-carboxamide,1-[(2R,5S)-tetrahydro-5-(hydroxymethyl)-2-furanyl]-) Related Products
- 57198-02-4(a-Ribavirin (Ribavirin Impurity B))
- 36791-04-5(Ribavirin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent